Cas no 4151-23-9 (Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI))

Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI) structure
4151-23-9 structure
Product Name:Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
CAS No:4151-23-9
MF:C20H28O6P2
MW:426.380248069763
CID:333321
PubChem ID:417058
Update Time:2025-04-19

Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
    • [ethoxy-[4-[ethoxy(phenyl)phosphoryl]oxybutoxy]phosphoryl]benzene
    • AC1L9CT1
    • NSC86054
    • NSC-86054
    • DTXSID10329052
    • 4151-23-9
    • Inchi: 1S/C20H28O6P2/c1-3-23-27(21,19-13-7-5-8-14-19)25-17-11-12-18-26-28(22,24-4-2)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3
    • InChI Key: LCHIXNCQYDQKTP-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(=O)(OCC)OCCCCOP(C1C=CC=CC=1)(=O)OCC

Computed Properties

  • Exact Mass: 426.13624
  • Monoisotopic Mass: 426.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 13
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 526.7°C at 760 mmHg
  • Flash Point: 285.3°C
  • Refractive Index: 1.523
  • PSA: 71.06
  • LogP: 4.91000
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